4-(4-Bromo-2-fluorophenyl)tetrahydro-2H-pyran
Overview
Description
“4-(4-Bromo-2-fluorophenyl)tetrahydro-2H-pyran” is a halogenated heterocycle that is used as a building block in organic synthesis . It is a part of the class of compounds known as diarylethers .
Synthesis Analysis
The synthesis of “4-(4-Bromo-2-fluorophenyl)tetrahydro-2H-pyran” can involve several steps. One possible method is the Suzuki Coupling Reaction with Pd (PPh_3) _4 Catalysis . Another method involves the use of 2- (4-Bromophenoxy)tetrahydro-2 H -pyran as a starting material .Molecular Structure Analysis
The molecular structure of “4-(4-Bromo-2-fluorophenyl)tetrahydro-2H-pyran” includes a pyran ring bound to a phenyl group . The InChI Code for a similar compound, “4- (4-fluorophenyl)tetrahydro-2H-pyran-4-ol”, is 1S/C11H13FO2/c12-10-3-1-9 (2-4-10)11 (13)5-7-14-8-6-11/h1-4,13H,5-8H2 .Scientific Research Applications
Development of a New Variant of the Migita Reaction
Researchers Norris and Leeman (2008) developed a palladium-catalyzed carbon−sulfur bond formation using modified Migita reaction conditions. This method was applied in the synthesis of a former antiasthma drug candidate, demonstrating the utility of 4-(4-Bromo-2-fluorophenyl)tetrahydro-2H-pyran in pharmaceutical synthesis processes (Norris & Leeman, 2008).
Gas-Phase Pyrolysis Kinetics
Álvarez-Aular et al. (2018) conducted experimental and DFT studies to understand the kinetics and mechanism of the pyrolysis of 2-(4-substituted-phenoxy)tetrahydro-2H-pyranes in the gas phase. This research highlights the importance of 4-(4-Bromo-2-fluorophenyl)tetrahydro-2H-pyran in studying the pyrolysis process, which is significant in the field of chemical engineering and material science (Álvarez-Aular et al., 2018).
Synthesis of Complex Compounds
Singh et al. (2001) synthesized 2-(4-Ethoxyphenlytelluromethyl)tetrahydro-2H-pyran and its derivatives, demonstrating the compound's potential in creating complex molecular structures, which could have implications in various fields including material science and drug development (Singh et al., 2001).
properties
IUPAC Name |
4-(4-bromo-2-fluorophenyl)oxane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrFO/c12-9-1-2-10(11(13)7-9)8-3-5-14-6-4-8/h1-2,7-8H,3-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SAPVOLPBRRNFON-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1C2=C(C=C(C=C2)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrFO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Bromo-2-fluorophenyl)tetrahydro-2H-pyran | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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